Cas no 591755-13-4 (4(3H)-Quinazolinone, 7-nitro-3-(phenylmethyl)-)

• Product Name: 4(3H)-Quinazolinone, 7-nitro-3-(phenylmethyl)-
• CAS No: 591755-13-4
• MF: C₁₅H₁₁N₃O₃
• MW: 281.266143083572
• CID: 1613633
• PubChem ID: 976596
• Update Time: 2025-04-21

4(3H)-Quinazolinone, 7-nitro-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone, 7-nitro-3-(phenylmethyl)-
• 3-benzyl-7-nitroquinazolin-4(3H)-one
• DTXSID301256376
• 591755-13-4
• 3-benzyl-7-nitroquinazolin-4-one
• AKOS003674228
• SR-01000271765-1
• SR-01000271765
• 3-benzyl-7-nitro-4(3H)-quinazolinone
• 7-Nitro-3-(phenylmethyl)-4(3H)-quinazolinone

• Inchi： 1S/C15H11N3O3/c19-15-13-7-6-12(18(20)21)8-14(13)16-10-17(15)9-11-4-2-1-3-5-11/h1-8,10H,9H2
• InChI Key： KYXLIHXITJCEKW-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(=CC=2N=CN1CC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 281.08013
• Monoisotopic Mass: 281.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• PSA: 75.81